Cas no 2138169-47-6 (4-(4-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(4-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole
• CAS No: 2138169-47-6
• MF: C₁₃H₁₄ClFN₂
• MW: 252.715065479279
• CID: 6594860
• PubChem ID: 165859743
• Update Time: 2025-05-21

4-(4-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138169-47-6
• 4-(4-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole
• EN300-737239

• Inchi： 1S/C13H14ClFN2/c1-8(2)13-11(7-17(3)16-13)10-5-4-9(14)6-12(10)15/h4-8H,1-3H3
• InChI Key： ZCWJYBLJHHVCTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1=CN(C)N=C1C(C)C

Computed Properties

• Exact Mass: 252.0829543g/mol
• Monoisotopic Mass: 252.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(4-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole

4-(4-Chloro-2-Fluorophenyl)-1-Methyl-3-(Propan-2-Yl)-1H-Pyrazole: A Comprehensive Overview

4-(4-Chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole, commonly referred to by its CAS number 2138169-47-6, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with a 4-chloro-2-fluorophenyl group, a methyl group, and an isopropyl group. These substituents confer unique chemical and physical properties, making it valuable in research and industrial applications.

The synthesis of 4-(4-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole involves a series of well-established organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

The chemical structure of this compound plays a pivotal role in its reactivity and functionality. The pyrazole ring is known for its aromaticity and ability to engage in hydrogen bonding, which enhances its solubility in polar solvents. The presence of electron-withdrawing groups like chlorine and fluorine on the phenyl ring increases the compound's stability and reactivity towards electrophilic substitution reactions. Additionally, the methyl and isopropyl groups contribute to the molecule's lipophilicity, making it suitable for applications requiring both hydrophilic and lipophilic interactions.

One of the most notable applications of 4-(4-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole is in the field of pharmacology. Recent studies have demonstrated its potential as a lead compound in drug discovery programs targeting various diseases, including cancer, inflammation, and infectious diseases. Its ability to modulate key cellular pathways, such as kinase activity and receptor signaling, has made it a valuable tool in medicinal chemistry research.

In addition to its pharmacological applications, this compound has found utility in agrochemicals. Its role as a fungicide or herbicide precursor has been explored in recent agricultural studies. Researchers have highlighted its ability to inhibit fungal growth without adversely affecting crop health, making it a promising candidate for sustainable pest management solutions.

The environmental impact of 4-(4-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole has also been a topic of interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, further research is required to fully understand its long-term environmental fate and potential risks to aquatic ecosystems.

From a structural standpoint, the compound's stability under various pH conditions and temperature ranges makes it suitable for use in diverse chemical processes. Its ability to withstand harsh reaction conditions without undergoing degradation has been particularly advantageous in industrial-scale synthesis.

In conclusion, 4-(4-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole, with its unique chemical properties and versatile applications, continues to be an area of active research across multiple disciplines. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more significant role in addressing contemporary scientific challenges.